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Compound of Interest

Compound Name: 2-Bromo-5-nitrobenzonitrile

Cat. No.: B189586 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-nitrobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-5-nitrobenzonitrile. Adherence to these guidelines is

critical to ensure personal safety and regulatory compliance in the laboratory.

Hazard Identification and Summary
2-Bromo-5-nitrobenzonitrile is a hazardous chemical that requires careful handling. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact.
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Hazard Classification Description
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
Harmful if swallowed. H302

Skin Irritation (Category 2) Causes skin irritation. H315

Serious Eye Irritation

(Category 2)
Causes serious eye irritation. H319

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

May cause respiratory

irritation.
H335

Data sourced from multiple safety data sheets.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Bromo-5-nitrobenzonitrile.

Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE
Recommended
Specifications

Hands Chemical Resistant Gloves

Primary: Viton® or Butyl rubber

for extended contact.

Secondary: Heavy-duty (≥8

mil) nitrile gloves for splash

protection only. Always double

glove.

Eyes/Face Safety Goggles & Face Shield

ANSI Z87.1 certified chemical

splash goggles. A face shield

should be worn over goggles

when there is a risk of

splashing.

Body Laboratory Coat
Flame-resistant lab coat, fully

buttoned.

Respiratory Respirator

An N95 dust mask is

recommended for handling the

powder.[1] If aerosols may be

generated or if working outside

of a fume hood, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

Operational Workflow and Safety Procedures
The following workflow outlines the essential steps for safely handling 2-Bromo-5-
nitrobenzonitrile from preparation to disposal.
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Preparation

Handling

Cleanup & Decontamination

Disposal

Don appropriate PPE

Work in a certified chemical fume hood

Prepare all necessary equipment and reagents

Carefully weigh and dispense the solid chemical

Proceed to handling

Avoid creating dust

Perform the experiment

Decontaminate all surfaces and equipment

Experiment complete

Segregate and dispose of waste

Place solid waste in a labeled hazardous waste container

Follow disposal plan

Place contaminated disposable PPE in a separate labeled waste bag

Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2-Bromo-5-nitrobenzonitrile.
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Experimental Protocols:

Engineering Controls: All work with 2-Bromo-5-nitrobenzonitrile must be conducted in a

properly functioning chemical fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.

Spill Response: In case of a spill, evacuate the area and prevent the spread of the dust.

Wear appropriate PPE, including respiratory protection, and clean the spill using a HEPA-

filtered vacuum. Do not dry sweep. The contaminated area should be thoroughly cleaned

with a detergent solution followed by water.[2]

Disposal Plan
Proper disposal of 2-Bromo-5-nitrobenzonitrile and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Procedures
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Waste Type Container Labeling Disposal Method

Solid 2-Bromo-5-

nitrobenzonitrile

HDPE or glass

container with a

secure lid.

"Hazardous Waste,"

"Halogenated Organic

Solid," "2-Bromo-5-

nitrobenzonitrile"

Dispose of as

hazardous waste

through your

institution's

environmental health

and safety office. Do

not dispose of in

regular trash or down

the drain.

Contaminated

Labware (e.g., weigh

boats, pipette tips)

Lined, puncture-

resistant container.

"Hazardous Waste,"

"Contaminated

Debris"

Segregate as

halogenated waste.

Arrange for pickup by

your institution's

hazardous waste

management.

Contaminated PPE

(gloves, lab coat)

Heavy-duty plastic

bag.

"Hazardous Waste,"

"Contaminated PPE"

Place in a designated

container for

contaminated solid

waste.

EPA Hazardous Waste Classification

As a halogenated aromatic nitrile, 2-Bromo-5-nitrobenzonitrile waste should be classified as

a hazardous waste. While not specifically listed by name, it would likely fall under the F002

category for spent halogenated solvents if it were part of a solvent mixture.[3][4] It is the

generator's responsibility to make a final waste determination based on the specific processes

and any potential contaminants.[2] Consult your institution's environmental health and safety

department for specific guidance on waste codes and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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